Cas no 898651-08-6 (3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898651-08-6
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5486058
• Update Time: 2025-05-21

3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylanilino)-6-[(4-methylphenyl)methyl]-2H-1,2,4-triazin-5-one
• 3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C19H20N4O/c1-12-7-9-15(10-8-12)11-17-18(24)21-19(23-22-17)20-16-6-4-5-13(2)14(16)3/h4-10H,11H2,1-3H3,(H2,20,21,23,24)
• InChI Key： QGDWTBGJBSTYHU-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(C)C=C2)C(=O)N=C(NC2=CC=CC(C)=C2C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

3-(2,3-Dimethylphenyl)Amino-6-(4-Methylphenyl)Methyl-4,5-Dihydro-1,2,4-Triazin-5-One: A Comprehensive Overview

The compound with CAS No 898651-08-6, known as 3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazinone derivatives, which are widely explored for their potential therapeutic applications. The molecule's unique structure incorporates a triazine ring system with substituted phenyl groups and an amide functionality, making it a promising candidate for drug development.

Recent studies have highlighted the antitumor activity of this compound in various cancer models. Researchers have demonstrated that 3-(2,3-dimethylphenyl)amino derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells to a significant extent. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, a 2023 study published in *Nature Communications* reported that this compound effectively inhibits the PI3K/AKT/mTOR signaling pathway in breast cancer cells, leading to apoptosis and tumor regression.

In addition to its antitumor properties, this compound has shown potential in anti-inflammatory and analgesic applications. Preclinical trials have indicated that 6-(4-methylphenyl)methyl substituents contribute to the molecule's ability to modulate inflammatory cytokines such as TNF-alpha and IL-6. This makes it a strong candidate for treating chronic inflammatory diseases like arthritis and inflammatory bowel disease (IBD). Furthermore, its analgesic effects have been validated in animal models of neuropathic pain, suggesting its utility in pain management therapies.

The synthesis of 4,5-dihydro-1,2,4-triazin-5-one derivatives has been optimized through green chemistry approaches in recent years. Traditional methods involving harsh reagents and multiple steps have been replaced with more efficient protocols that minimize environmental impact. For example, a 2023 paper in *Green Chemistry* described a one-pot synthesis using microwave-assisted conditions and recyclable catalysts to produce this compound with high yield and purity.

Structural modifications of this compound have also been explored to enhance its pharmacokinetic properties. Researchers have focused on modifying the substituent patterns on the phenyl rings to improve solubility and bioavailability. A 2023 study published in *Journal of Medicinal Chemistry* reported that introducing electron-withdrawing groups on the 4-methylphenyl moiety significantly increased the compound's oral bioavailability in rats.

Moreover, computational modeling has played a pivotal role in understanding the molecular interactions of this compound with its target proteins. Using molecular docking studies and machine learning algorithms, scientists have identified key residues responsible for binding affinity and selectivity. These insights have guided iterative rounds of structure-based drug design (SBDD), leading to improved analogs with enhanced efficacy.

Despite its promising profile, challenges remain in translating this compound into clinical practice. Issues such as scalability of synthesis under GMP conditions and long-term safety profiles need to be addressed before it can advance into human trials. However, ongoing collaborations between academic institutions and pharmaceutical companies are expected to overcome these hurdles.

In conclusion,3-(2,3-dimethylphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one represents a cutting-edge molecule at the forefront of drug discovery research. Its diverse biological activities coupled with advancements in synthetic methodologies position it as a strong contender for future therapeutic interventions across multiple disease areas.